Cas no 495-88-5 ((2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid)

• Product Name: (2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
• CAS No: 495-88-5
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 2017122
• PubChem ID: 13001420
• Update Time: 2025-04-21

(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
• (2Z,4E)-5-(1,3-benzodioxol-5-yl)penta-2,4-dienoic acid
• 5-(1,3-Benzodioxol-5-yl)-2,4-pentadienoic acid, (2Z,4E)-
• UNII-110JO6P65F
• 2,4-Pentadienoic acid, 5-(3,4-(methylenedioxy)phenyl)-, (Z,E)-
• Piperic acid (Z,E)-form [MI]
• Isopiperinic acid
• 495-88-5
• 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-, (2Z,4E)-
• 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-, (Z,E)-
• 110JO6P65F
• Q27251196

• Inchi： 1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1+,4-2-
• InChI Key： RHBGITBPARBDPH-TZFCGSKZSA-N
• SMILES： O1COC2C=CC(/C=C/C=C\C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles